Cas no 871352-88-4 (1-bromo-2-chloro-3-(methylsulfanyl)benzene)

• Product Name: 1-bromo-2-chloro-3-(methylsulfanyl)benzene
• CAS No: 871352-88-4
• MF: C₇H₆BrClS
• MW: 237.544538974762
• MDL: MFCD22488889
• CID: 4270246
• PubChem ID: 57448057
• Update Time: 2025-04-24

1-bromo-2-chloro-3-(methylsulfanyl)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-2-chloro-3-(methylthio)-
• 1-Bromo-2-chloro-3-(methylsulfanyl)benzene
• CS-0193037
• 1-bromo-2-chloro-3-methylsulfanylbenzene
• SCHEMBL2783398
• 1-BROMO-2-CHLORO-3-(METHYLTHIO)BENZENE
• 871352-88-4
• JLGXQINDJJKIBQ-UHFFFAOYSA-N
• E92298
• MFCD22488889
• 1-bromo-2-chloro-3-(methylsulfanyl)benzene

• MDL： MFCD22488889
• Inchi： 1S/C7H6BrClS/c1-10-6-4-2-3-5(8)7(6)9/h2-4H,1H3
• InChI Key： JLGXQINDJJKIBQ-UHFFFAOYSA-N
• SMILES： C1(Br)=CC=CC(SC)=C1Cl

Computed Properties

• Exact Mass: 235.90621Da
• Monoisotopic Mass: 235.90621Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 25.3Ų